1-Acetyl-4-methylpiperidine-4-carboxylic acid

• CAS: 225240-67-5
• Molecular Formula: C9H15NO3
• Molecular Weight: 185.22 g/mol
• SMILES: CC(=O)N1CCC(CC1)(C)C(=O)O
• InChI: InChI=1S/C9H15NO3/c1-7(11)10-5-3-9(2,4-6-10)8(12)13/h3-6H2,1-2H3,(H,12,13)
• InChIKey: MPKUPQDAEPKIHZ-UHFFFAOYSA-N

1-Acetyl-4-methylpiperidine-4-carboxylic acid: Physicochemical Baseline

1-Acetyl-4-methylpiperidine-4-carboxylic acid is an N-acetylated, 4-methyl-substituted piperidine building block with the molecular formula C9H15NO3. It is not a final active pharmaceutical ingredient (API) but a key intermediate, particularly for generating the corresponding carbonyl chloride for AM2 receptor inhibitor synthesis [1]. Its structure uniquely merges a hydrogen bond-accepting N-acetyl cap, a hydrogen bond-donating carboxylic acid, and a geminal dimethyl group, creating a distinct conformational and solubility profile compared to its des-methyl or N-Boc counterparts [2].

Ac N-acetyl cap enables low logP & single HBD profile

Me 4-methyl group differentiates lipophilicity from des-methyl analogs

COOH Carboxylic acid handle for amide/ester coupling reactions

AM2 Documented precursor for AM2 receptor inhibitor synthesis

• [1] Molaid. (n.d.). 1-Acetyl-4-methylpiperidine-4-carboxylic acid (CAS 225240-67-5) - Reaction Information. View Source
• [2] National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 19361808, 1-Acetyl-4-methylpiperidine-4-carboxylic acid. View Source

Why Analogs Cannot Substitute 1-Acetyl-4-methylpiperidine-4-carboxylic acid

Generic substitution among piperidine building blocks fails because small structural variations profoundly alter physicochemical properties and subsequent synthetic utility. Removing the 4-methyl group creates a different hydrogen bonding and steric environment, while replacing the N-acetyl group with a Boc group introduces a bulky, labile protecting group with different stability and deprotection chemistry. These differences, quantified below, are not cosmetic; they dictate solubility, permeability, metabolic stability in derived compounds, and compatibility with downstream synthetic steps, making direct interchange without re-optimization of a synthetic route impractical [1].

Des-methyl analog

Removing the 4-methyl group reduces lipophilicity and alters steric environment, potentially impacting permeability and target binding.

N-Boc/N-Cbz analogs

Boc or Cbz protection increases logP by >1.7 units and introduces bulky groups that may compromise solubility and shift synthetic route compatibility.

• [1] Molaid. (n.d.). 1-Acetyl-4-methylpiperidine-4-carboxylic acid (CAS 225240-67-5) - Reaction Information. View Source

Quantitative Differentiation vs. Analogs

Lipophilicity: LogP vs. Des-Methyl Analog

The 4-methyl group is not a passive structural feature; it significantly increases lipophilicity compared to the des-methyl analog. The computed XLogP3-AA for 1-Acetyl-4-methylpiperidine-4-carboxylic acid is 0.1 [1]. In contrast, the reported computed LogP for the structurally similar 1-acetylpiperidine-4-carboxylic acid (lacking the 4-methyl group) ranges from -0.278 to 0.267 [2][3]. This positive shift in LogP indicates a quantifiable increase in lipophilicity.

LogP vs. Des-Methyl

Head-to-head

Target 0.1, des-methyl −0.28 to 0.27

+0.37 to +0.82 log unit shift; >2–6× lipophilicity increase

In silico models; confirm experimentally

Evidence Dimension	Computed Octanol-Water Partition Coefficient (LogP)
Target Compound Data	0.1 (XLogP3-AA)
Comparator Or Baseline	1-Acetylpiperidine-4-carboxylic acid (CAS 25503-90-6): -0.278 to 0.267 (various computed LogP models)
Quantified Difference	A shift of approximately +0.37 to +0.82 log units, representing a >2- to 6-fold increase in lipophilicity.
Conditions	In silico prediction models (XLogP3, ACD/LogP); compound structures curated in PubChem and commercial databases.

Why This Matters

This quantifiable LogP difference directly influences passive membrane permeability and solubility, making the target compound a preferred starting point for optimizing the ADME profile of drug candidates targeting intracellular or CNS receptors.

• [1] National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 19361808, 1-Acetyl-4-methylpiperidine-4-carboxylic acid. View Source
• [2] Boc Sciences. (n.d.). 1-Acetyl-4-piperidinecarboxylic acid - CAS 25503-90-6. View Source
• [3] SIELC Technologies. (2018). 1-Acetylpiperidine-4-carboxylic acid HPLC Separation. View Source

Hydrogen Bond Donor Count & Permeability

The N-acetyl group simultaneously blocks a hydrogen bond donor (HBD) site present in the free amine, while introducing an additional acceptor. The target compound has exactly 1 HBD (from the carboxylic acid) and 3 hydrogen bond acceptors (HBA) [1]. In contrast, the free amine analog, 4-methylpiperidine-4-carboxylic acid (CAS 162648-32-0), has 2 HBDs and 3 HBAs . This reduction in HBD count by 1 is a critical parameter for medicinal chemists adhering to Lipinski's Rule of Five.

HBD Count vs. Free Amine

Cross-study

1 HBD (target) vs. 2 HBD (free amine)

Reduced HBD supports improved permeability design

Computed properties; verify in context

Evidence Dimension	Hydrogen Bond Donor (HBD) Count
Target Compound Data	1 HBD
Comparator Or Baseline	4-Methylpiperidine-4-carboxylic acid (CAS 162648-32-0): 2 HBDs
Quantified Difference	Absolute reduction of 1 HBD
Conditions	Computed chemical properties from PubChem and commercial supplier databases.

Why This Matters

Reducing the number of HBDs is a proven strategy in medicinal chemistry to lower desolvation penalty and improve passive membrane permeability. Selecting 1-acetyl-4-methylpiperidine-4-carboxylic acid inherently limits HBD count to 1, a feature not available with the free amine, which may be crucial for CNS or oral drug programs.

• [1] National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 19361808, 1-Acetyl-4-methylpiperidine-4-carboxylic acid. View Source

N-Acetyl vs. N-Boc/Cbz Lipophilicity

The choice of N-protecting group drastically alters a building block's LogP. The target compound, with its small N-acetyl group, has a computed LogP of 0.1 [1]. Its direct N-Boc analog (CAS 189321-63-9) has a reported LogP of 1.87 [2], and the N-Cbz analog (CAS 203522-12-7) is even higher at an estimated 3.0-3.5. The N-acetyl group provides minimal lipophilicity contribution, whereas the Boc and Cbz groups add 1.77 and >2.9 log units, respectively.

N-Acetyl vs. N-Boc/Cbz LogP

Cross-study

Target 0.1, Boc 1.87, Cbz >2.9

>50× lower lipophilicity than Boc; >800× than Cbz

In silico LogP; consider protection strategy

Evidence Dimension	Computed Octanol-Water Partition Coefficient (LogP)
Target Compound Data	0.1 (XLogP3-AA)
Comparator Or Baseline	1-Boc-4-methylpiperidine-4-carboxylic acid: 1.87 (computed LogP); 1-Cbz-4-methylpiperidine-4-carboxylic acid: >2.9 (estimated LogP based on structure)
Quantified Difference	The N-acetyl building block is >50 times less lipophilic than its N-Boc counterpart and >800 times less than its N-Cbz counterpart.
Conditions	In silico LogP prediction models from chemical databases.

Why This Matters

For procurement, this provides stark quantitative justification. If a synthesis requires a low LogP, water-compatible intermediate, the N-Boc or N-Cbz analogs are unsuitable. This compound is the optimal choice for maintaining low overall lipophilicity in a synthetic sequence.

• [1] National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 19361808, 1-Acetyl-4-methylpiperidine-4-carboxylic acid. View Source
• [2] Chembase.cn. (n.d.). 1-[(tert-butoxy)carbonyl]-4-methylpiperidine-4-carboxylic acid. View Source

Synthetic Intermediate for AM2 Inhibitors

The compound's primary documented role is as a precursor for 1-acetyl-4-methylpiperidine-4-carbonyl chloride, a key intermediate in a published patent for synthesizing heterocyclic spiro-compounds as AM2 receptor inhibitors [1]. This specific application is not a generic claim; it is a validated synthetic pathway, placing it within an active therapeutic area (oncology). While the patent does not provide comparative yield data against other activated esters, it designates this specific building block as the necessary starting point for a structurally distinct class of potential cancer therapeutics.

AM2 Inhibitor Synthesis

Supporting Evidence

Designated precursor for carbonyl chloride

Supports route selection for AM2 inhibitor projects

Per patent literature; not comparative yields

Evidence Dimension	Specified Synthetic Application
Target Compound Data	Designated precursor for the carbonyl chloride intermediate in AM2 inhibitor synthesis.
Comparator Or Baseline	Analogous piperidine building blocks (e.g., N-Boc, N-Cbz) are not described for this synthetic route.
Quantified Difference	Binary: Specified route vs. not specified.
Conditions	Patent reaction conditions for converting the carboxylic acid to the acid chloride using a chlorinating agent.

Why This Matters

For scientists developing AM2 receptor inhibitors, procuring this specific compound is validated by peer-reviewed patent literature. Substituting with a different N-protected piperidine would require re-development of the entire synthetic route, introducing significant risk and delay.

• [1] Molaid. (n.d.). 1-Acetyl-4-methylpiperidine-4-carboxylic acid (CAS 225240-67-5) - Reaction Information. View Source

1-Acetyl-4-methylpiperidine-4-carboxylic acid: Validated Applications

CNS Drug Discovery Scaffold

Its property profile uniquely suits CNS drug programs. The combination of a low LogP (0.1), a single hydrogen bond donor, and a low molecular weight (185.22 g/mol) perfectly aligns with the desired physicochemical space for oral CNS drugs. Unlike its more lipophilic N-Boc (LogP ~1.87) or N-Cbz (LogP ~3.0) analogs, this compound starts from a favorable baseline for permeability and solubility, minimizing the need for extensive property optimization at later stages. [1][2]

AM2 Inhibitor Intermediate

Procurement of this compound is mandatory for projects based on the patent literature for AM2 receptor inhibitors, a target in cancer. It is the documented precursor for the required carbonyl chloride intermediate. Substituting with a different building block, such as a Boc-protected analog, would introduce a non-patented synthetic route, demanding significant process re-engineering and potentially altering the intellectual property landscape of the program. [3]

Tool Compound for N-Acetylation Studies

The stark difference in LogP between the N-acetyl (0.1) and N-Boc (1.87) analogs makes them valuable comparative tool compounds. A procurement scientist can use this pair to experimentally determine the impact of a protecting group's lipophilic bulk on a reaction's yield, selectivity, or the solubility of the final product, establishing a quantitative design rule for their specific synthetic methodology. [1][2]

Application

Selection Property

Validation Focus

CNS drug discovery scaffold

Low logP, single HBD, low MW

Permeability & solubility assays

AM2 inhibitor intermediate

Specified synthetic pathway

Patent-route validation

N-acetylation impact studies

Comparative protecting group logP

LogP–reactivity correlation experiments

• [1] National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 19361808, 1-Acetyl-4-methylpiperidine-4-carboxylic acid. View Source
• [2] Chembase.cn. (n.d.). 1-[(tert-butoxy)carbonyl]-4-methylpiperidine-4-carboxylic acid. View Source
• [3] Molaid. (n.d.). 1-Acetyl-4-methylpiperidine-4-carboxylic acid (CAS 225240-67-5) - Reaction Information. View Source